1-(tert-butyl)-3-methyl-4-(phenylthio)-1H-pyrazol-5-yl 2-ethoxybenzoate

• IUPAC Name: (2-tert-butyl-5-methyl-4-phenylsulfanylpyrazol-3-yl) 2-ethoxybenzoate
• InChI: InChI=1S/C23H26N2O3S/c1-6-27-19-15-11-10-14-18(19)22(26)28-21-20(29-17-12-8-7-9-13-17)16(2)24-25(21)23(3,4)5/h7-15H,6H2,1-5H3
• InChI Key: OGGIZIHIGRQMTA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)OC2=C(C(=NN2C(C)(C)C)C)SC3=CC=CC=C3
• Molecular Formula: C23H26N2O3S
• Molecular Weight: 410.5 g/mol
• CAS No.: 851126-83-5

Description

1-(tert-butyl)-3-methyl-4-(phenylthio)-1H-pyrazol-5-yl 2-ethoxybenzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of 1-(tert-butyl)-3-methyl-4-(phenylthio)-1H-pyrazol-5-yl 2-ethoxybenzoate is not fully understood, but it is believed to involve the inhibition of various cellular processes, such as cell proliferation and DNA synthesis. It has been shown to induce apoptosis in cancer cells by activating the caspase pathway and inhibiting the PI3K/Akt/mTOR signaling pathway. In insects, it has been shown to disrupt the nervous system by inhibiting the acetylcholinesterase enzyme.
Biochemical and Physiological Effects
Studies have shown that this compound can have both biochemical and physiological effects. In cancer cells, it has been shown to decrease cell viability, induce apoptosis, and inhibit cell migration and invasion. In insects, it has been shown to cause paralysis and death by disrupting the nervous system. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(tert-butyl)-3-methyl-4-(phenylthio)-1H-pyrazol-5-yl 2-ethoxybenzoate in lab experiments is its potential as a multi-purpose compound with applications in various fields. Its synthesis method is relatively simple and can be easily scaled up for larger quantities. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to optimize its use in lab experiments.

Future Directions

There are many potential future directions for the study of 1-(tert-butyl)-3-methyl-4-(phenylthio)-1H-pyrazol-5-yl 2-ethoxybenzoate. In medicine, further studies are needed to fully understand its anticancer properties and potential as a chemotherapeutic agent. In agriculture, further studies are needed to optimize its use as a pesticide and minimize its impact on non-target organisms. In material science, further studies are needed to explore its potential as a precursor for the synthesis of novel materials. Overall, the study of this compound has the potential to lead to significant advancements in various scientific fields.

Synthesis Methods

The synthesis of 1-(tert-butyl)-3-methyl-4-(phenylthio)-1H-pyrazol-5-yl 2-ethoxybenzoate involves the reaction of 2-ethoxybenzoic acid with 1-(tert-butyl)-3-methyl-4-phenylthio-1H-pyrazol-5-amine in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain the desired compound.

Scientific Research Applications

1-(tert-butyl)-3-methyl-4-(phenylthio)-1H-pyrazol-5-yl 2-ethoxybenzoate has been studied for its potential applications in various scientific fields. In medicine, it has been investigated as a potential anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro and in vivo. In agriculture, it has been explored as a potential pesticide, as it has been shown to have insecticidal activity against various pests. In material science, it has been studied as a potential precursor for the synthesis of novel materials, such as metal-organic frameworks.